2-(4-Ethoxyphenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H29NO3S/c1-3-27-21-6-4-18(5-7-21)16-23(25)24-14-12-19(13-15-24)17-28-22-10-8-20(26-2)9-11-22/h4-11,19H,3,12-17H2,1-2H3
• InChI Key: SKZGNCDCYFIEEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCC(CC2)CSC3=CC=C(C=C3)OC
• Molecular Formula: C23H29NO3S
• Molecular Weight: 399.5 g/mol

Description

2-(4-Ethoxyphenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone, also known as EPE, is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that has been synthesized through various methods and has shown promising results in various applications.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Derivatives of the compound have been synthesized for their potential antimicrobial activities. Studies have demonstrated that these compounds can be synthesized through various chemical reactions and tested for their effectiveness against different bacterial and fungal strains. For instance, the synthesis of thiazoles and their fused derivatives has shown antimicrobial activities against both bacterial and fungal isolates, highlighting the compound's potential in developing new antimicrobial agents (Wardkhan et al., 2008).

Molecular Docking and Biochemical Properties

The compound's derivatives have also been explored for their molecular stabilities, conformational analyses, and potential as enzyme inhibitors through molecular docking studies. These studies assess how well these compounds can bind to specific enzymes or receptors, which is crucial for understanding their potential therapeutic applications. For example, detailed computational assessments have been conducted to evaluate the tautomeric properties, conformations, and mechanisms behind the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, indicating their potential as EGFR inhibitors (Karayel, 2021).

Chemical Synthesis and Characterization

DNA Interaction Studies

Investigations into how these compounds interact with DNA are crucial for understanding their potential effects on genetic material, which is essential for applications ranging from cancer therapy to gene editing. Studies involving the synthesis of novel Schiff base ligands derived from the compound have explored its DNA binding properties, providing insights into its potential use in developing new therapeutic agents (Kurt et al., 2020).

Anticancer and Antiplatelet Activities

Compounds related to 2-(4-Ethoxyphenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone have been evaluated for their anticancer and antiplatelet activities. Through various assays and models, these studies assess the compounds' effectiveness in inhibiting cancer cell growth and preventing blood platelet aggregation, which is critical for developing treatments for cancer and cardiovascular diseases (Mazzei et al., 1990).